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Compound of Interest

Compound Name: (Oxiran-2-yl)methyl decanoate

Cat. No.: B113815 Get Quote

Essential Safety and Handling Guide for (Oxiran-
2-yl)methyl decanoate
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of (Oxiran-2-
yl)methyl decanoate (also known as glycidyl decanoate), a chemical compound utilized in

various research and development applications. Adherence to these protocols is essential to

ensure a safe laboratory environment and proper disposal of hazardous materials.

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against chemical exposure. The following table

summarizes the recommended PPE for handling (Oxiran-2-yl)methyl decanoate under

various circumstances.
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Scenario Required Personal Protective Equipment

Routine Handling & Use

Eye Protection: Chemical safety goggles.[1]

Hand Protection: Nitrile or neoprene gloves.[2]

Body Protection: Laboratory coat. Respiratory

Protection: Not generally required under normal

use with adequate ventilation.

Spills & Leaks

Eye Protection: Chemical safety goggles or a

full-face shield. Hand Protection: Heavy-duty

nitrile or neoprene gloves. Body Protection:

Chemical-resistant apron or coveralls over a lab

coat. Respiratory Protection: A NIOSH-approved

respirator with an organic vapor cartridge is

recommended if the spill is large or in a poorly

ventilated area.

Emergency Situations (e.g., Fire)
Full protective gear, including a self-contained

breathing apparatus (SCBA), should be worn.[1]

Chemical and Physical Properties
Understanding the properties of (Oxiran-2-yl)methyl decanoate is crucial for safe handling.

Property Value

CAS Number 26411-50-7[3]

Molecular Formula C13H24O3[4]

Appearance
Data not available; likely a liquid or low-melting

solid.

Hazards

May cause skin and eye irritation.[1] Potential

for skin sensitization.[5] The glycidyl group is a

reactive epoxide, which can be a potential

mutagen.
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Strict adherence to the following protocol is mandatory when working with (Oxiran-2-yl)methyl
decanoate.

1. Engineering Controls:

Always handle (Oxiran-2-yl)methyl decanoate in a well-ventilated laboratory.
Use of a chemical fume hood is required for all procedures that may generate aerosols or
vapors.

2. Personal Protective Equipment (PPE):

Before beginning any work, ensure all required PPE is donned as specified in the table
above.
Inspect gloves for any signs of degradation or puncture before use.

3. Chemical Handling:

Avoid direct contact with skin and eyes.[1]
Do not inhale vapors or mists.
Use the smallest quantity of the chemical necessary for the experiment.
When transferring the chemical, use appropriate tools such as a pipette or a syringe to
minimize the risk of spills.

4. Emergency Procedures:

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes.[1] Remove contaminated clothing. Seek medical attention if irritation persists.
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.
Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.
Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Disposal Plan
Proper disposal of (Oxiran-2-yl)methyl decanoate and any contaminated materials is critical

to prevent environmental contamination and ensure regulatory compliance.
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1. Waste Segregation:

All disposable materials that have come into contact with (Oxiran-2-yl)methyl decanoate,
such as gloves, pipette tips, and paper towels, must be collected in a designated, labeled
hazardous waste container.
Unused or waste (Oxiran-2-yl)methyl decanoate should be collected in a separate, clearly
labeled hazardous waste container.

2. Container Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste" and the full
chemical name: "(Oxiran-2-yl)methyl decanoate".

3. Storage of Waste:

Hazardous waste containers should be kept closed when not in use and stored in a
designated, well-ventilated secondary containment area, away from incompatible materials.

4. Disposal Procedure:

All hazardous waste must be disposed of through the institution's official hazardous waste
management program. Do not pour (Oxiran-2-yl)methyl decanoate down the drain or
dispose of it in regular trash.

Visual Safety Workflows
To further aid in the safe handling of (Oxiran-2-yl)methyl decanoate, the following diagrams

illustrate key decision-making and procedural workflows.
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PPE Selection for (Oxiran-2-yl)methyl decanoate

Start: Assess Task

What is the handling scenario?

Routine Use

Routine

Spill or Leak

Spill

Emergency (Fire)

Emergency

Goggles, Nitrile Gloves, Lab Coat Goggles/Face Shield, Heavy-Duty Gloves, Chemical Apron, Respirator (if needed) Full Protective Gear with SCBA

Click to download full resolution via product page

Caption: PPE selection workflow for handling (Oxiran-2-yl)methyl decanoate.

Safe Handling Workflow for (Oxiran-2-yl)methyl decanoate

Receipt of Chemical Store in a Cool, Dry, Well-Ventilated Area Don Appropriate PPE Handle in Fume Hood Decontaminate Work Area Segregate and Label Hazardous Waste Dispose via Institutional Waste Program

Click to download full resolution via product page

Caption: Complete workflow for the safe handling of (Oxiran-2-yl)methyl decanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b113815?utm_src=pdf-body-img
https://www.benchchem.com/product/b113815?utm_src=pdf-body
https://www.benchchem.com/product/b113815?utm_src=pdf-body-img
https://www.benchchem.com/product/b113815?utm_src=pdf-body
https://www.benchchem.com/product/b113815?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. cdnisotopes.com [cdnisotopes.com]

2. Quintana Supply [quintanasupply.com]

3. Decanoic acid (oxiran-2-yl)methyl ester | 26411-50-7 [chemicalbook.com]

4. (Oxiran-2-yl)methyl decanoate | C13H24O3 | CID 14833269 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. industrialchemicals.gov.au [industrialchemicals.gov.au]

To cite this document: BenchChem. [Personal protective equipment for handling (Oxiran-2-
yl)methyl decanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b113815#personal-protective-equipment-for-handling-
oxiran-2-yl-methyl-decanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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